Tert-butyl 3-{[(2-hydroxyethyl)sulfanyl]methyl}azetidine-1-carboxylate
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Description
Tert-butyl 3-{[(2-hydroxyethyl)sulfanyl]methyl}azetidine-1-carboxylate is a useful research compound. Its molecular formula is C11H21NO3S and its molecular weight is 247.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Modification
- Tert-butyl 3-{[(2-hydroxyethyl)sulfanyl]methyl}azetidine-1-carboxylate and its analogs have been synthesized for use as tools in studying the influence of conformation on peptide activity. This includes the synthesis of various azetidine-2-carboxylic acid (Aze) analogs with different heteroatomic side chains, providing valuable insights for peptide research (Sajjadi & Lubell, 2008).
Structural Modifications and Antimicrobial Properties
- Research has focused on the structural modification of tert-butyl esters of azetidine derivatives to explore their potential as antimicrobial agents. This includes the synthesis and characterization of substituted phenyl azetidines (Doraswamy & Ramana, 2013).
Utility in Organic Synthesis
- This compound serves as a versatile building block in organic synthesis. It has been used in the preparation and Diels‐Alder reaction of amido-substituted furans, highlighting its importance in complex organic synthesis processes (Padwa, Brodney & Lynch, 2003).
Novel Compound Synthesis
- The compound and its related intermediates have been utilized in novel compound synthesis, like the efficient creation of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, demonstrating its utility in accessing chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).
Pharmaceutical Compound Development
- It has played a role in the development of pharmaceutical compounds. For instance, the synthesis of protected 3-haloazetidines and subsequent production of azetidine-3-carboxylic acid derivatives is a critical step in medicinal chemistry for creating high-value compounds (Ji, Wojtas & Lopchuk, 2018).
Properties
IUPAC Name |
tert-butyl 3-(2-hydroxyethylsulfanylmethyl)azetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3S/c1-11(2,3)15-10(14)12-6-9(7-12)8-16-5-4-13/h9,13H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSNLJIYJIIFTHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)CSCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.